oxidized Watasenia luciferin(2-)
Overview
Description
Oxidized Watasenia luciferin(2-) is dianion of oxidized Watasenia luciferin arising from deprotonation of both sulfate OH groups; major species at pH 7.3. It is a conjugate base of an oxidized Watasenia luciferin.
Scientific Research Applications
Bioluminescence Mechanism
- Watasenia scintillans, known as the firefly squid, produces blue light through complex luciferin-luciferase reactions involving ATP, Mg2+, and molecular oxygen. The process involves the oxidation of Watasenia luciferin to its oxidized form, contributing to the bioluminescence observed in these squids (Ding & Liu, 2017).
Enzymatic Catalysis
- The enzyme Watasenia-luciferin 2-monooxygenase catalyzes the reaction converting Watasenia luciferin to its oxidized form. This enzyme is an oxidoreductase, acting on single donors with O2 as the oxidant (Chimica, 2011).
Biomedical Applications
- The reaction between Watasenia luciferin and human albumin, which emits light proportional to the albumin concentration, has been applied to measure urinary albumin. This is significant for early diagnosis of conditions like diabetic nephropathy (Ishimoto et al., 2022).
Molecular Biology and Genetics
- Genomic and transcriptomic analyses of Watasenia scintillans have revealed insights into the molecular mechanisms of its bioluminescence, including the role of luciferin and luciferase. These studies contribute to understanding gene expression and protein dynamics in marine bioluminescence (Yoshida et al., 2020).
Bioluminescent Systems Analysis
- Extensive research on various bioluminescent systems, including the oxidation process of luciferins like Watasenia luciferin, has expanded the applications of bioluminescence in fields such as drug screening, environmental monitoring, and bioimaging (Kaskova et al., 2016).
properties
Product Name |
oxidized Watasenia luciferin(2-) |
|---|---|
Molecular Formula |
C25H19N3O9S2-2 |
Molecular Weight |
569.6 g/mol |
IUPAC Name |
[4-[6-benzyl-5-[[2-(4-sulfonatooxyphenyl)acetyl]amino]pyrazin-2-yl]phenyl] sulfate |
InChI |
InChI=1S/C25H21N3O9S2/c29-24(15-18-6-10-20(11-7-18)36-38(30,31)32)28-25-22(14-17-4-2-1-3-5-17)27-23(16-26-25)19-8-12-21(13-9-19)37-39(33,34)35/h1-13,16H,14-15H2,(H,26,28,29)(H,30,31,32)(H,33,34,35)/p-2 |
InChI Key |
OIGFBCOUXJVZJQ-UHFFFAOYSA-L |
Canonical SMILES |
C1=CC=C(C=C1)CC2=NC(=CN=C2NC(=O)CC3=CC=C(C=C3)OS(=O)(=O)[O-])C4=CC=C(C=C4)OS(=O)(=O)[O-] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1,2-di-[(11Z)-octadecenoyl]-sn-glycero-3-phosphocholine](/img/structure/B1265214.png)
![(2R,3S,4S,5R)-3-[[(1S,3S,4S,5R,8R)-4,8-dihydroxy-2,6-dioxabicyclo[3.2.1]octan-3-yl]oxy]-2,4,5,6-tetrahydroxyhexanal](/img/structure/B1265223.png)
![5,7-dihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-3-[(2S,4R,5R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one](/img/structure/B1265230.png)